Cas no 2034316-77-1 (6-{3-[(4,6-Dimethylpyrimidin-2-yl)oxy]pyrrolidine-1-carbonyl}-2,3-dihydropyridazin-3-one)

• Product Name: 6-{3-[(4,6-Dimethylpyrimidin-2-yl)oxy]pyrrolidine-1-carbonyl}-2,3-dihydropyridazin-3-one
• CAS No: 2034316-77-1
• MF: C₁₅H₁₇N₅O₃
• MW: 315.327182531357
• CID: 6468958
• PubChem ID: 168004383
• Update Time: 2025-06-30

6-{3-[(4,6-Dimethylpyrimidin-2-yl)oxy]pyrrolidine-1-carbonyl}-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2034316-77-1
• 6-{3-[(4,6-dimethylpyrimidin-2-yl)oxy]pyrrolidine-1-carbonyl}-2,3-dihydropyridazin-3-one
• 6-{3-[(4,6-Dimethylpyrimidin-2-yl)oxy]pyrrolidine-1-carbonyl}-2,3-dihydropyridazin-3-one

• Inchi： 1S/C15H17N5O3/c1-9-7-10(2)17-15(16-9)23-11-5-6-20(8-11)14(22)12-3-4-13(21)19-18-12/h3-4,7,11-12H,5-6,8H2,1-2H3
• InChI Key： UQPYCRKEHISXAD-UHFFFAOYSA-N
• SMILES： O(C1N=C(C)C=C(C)N=1)C1CN(C(C2C=CC(N=N2)=O)=O)CC1

Computed Properties

• Exact Mass: 315.13313942g/mol
• Monoisotopic Mass: 315.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 97.1Ų

Additional information on 6-{3-[(4,6-Dimethylpyrimidin-2-yl)oxy]pyrrolidine-1-carbonyl}-2,3-dihydropyridazin-3-one

Introduction to Compound with CAS No. 2034316-77-1 and Product Name: 6-{3-[(4,6-Dimethylpyrimidin-2-yl)oxy]pyrrolidine-1-carbonyl}-2,3-dihydropyridazin-3-one

The compound with the CAS number 2034316-77-1 and the product name 6-{3-[(4,6-Dimethylpyrimidin-2-yl)oxy]pyrrolidine-1-carbonyl}-2,3-dihydropyridazin-3-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The unique arrangement of functional groups in its molecular structure positions it as a promising candidate for further exploration in drug discovery and development.

The molecular framework of this compound features a dihydropyridazinone core, which is a versatile scaffold known for its ability to interact with various biological targets. The presence of a pyrrolidine moiety at the C1 position and an ether linkage connecting it to a dimethylpyrimidine ring at the C3 position introduces additional layers of complexity and functionality. These structural elements not only contribute to the compound's overall stability but also enhance its potential for binding to specific biological receptors.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. The dimethylpyrimidin-2-yl group in this molecule is particularly noteworthy, as it has been shown to modulate enzyme activity and receptor binding in various pharmacological contexts. This group, along with the pyrrolidine carboxylate functionality, creates a favorable environment for interactions with biological targets, making this compound an attractive scaffold for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential application in the treatment of neurodegenerative diseases. Studies have demonstrated that molecules with similar structural motifs can interfere with pathological pathways associated with conditions such as Alzheimer's disease and Parkinson's disease. The dihydropyridazinone core is particularly interesting because it can mimic natural bioactive molecules while maintaining synthetic accessibility. This balance allows researchers to design derivatives with enhanced potency and selectivity.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the ether linkage between the pyrrolidine and dimethylpyrimidine units is a critical step that requires careful optimization. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it feasible to produce larger quantities of the compound for further investigation.

In addition to its potential therapeutic applications, this compound has also shown promise in agricultural chemistry. Researchers are exploring its effects on plant growth regulators and stress response mechanisms. The ability of this molecule to interact with biological systems at multiple levels underscores its versatility as a chemical entity.

The development of new pharmaceuticals relies heavily on understanding the interactions between molecules and biological targets at a molecular level. Computational modeling and high-throughput screening techniques have become indispensable tools in this process. These methods allow researchers to predict how different structural modifications will affect biological activity, thereby accelerating the discovery pipeline.

Future studies on this compound are likely to focus on elucidating its mechanism of action and identifying potential side effects. By leveraging cutting-edge technologies such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry, scientists can gain deeper insights into how this molecule interacts with its targets. These insights will be crucial for designing next-generation derivatives with improved pharmacological properties.

The broader impact of this research extends beyond individual compounds to the advancement of chemical biology as a field. By studying molecules like this one, researchers can uncover new principles about how chemical structures influence biological function. This knowledge can be applied to develop more effective strategies for drug design and development across various therapeutic areas.

In conclusion, the compound with CAS number 2034316-77-1 and product name 6-{3-[(4,6-Dimethylpyrimidin-2-yl)oxy]pyrrolidine-1-carbonyl}-2,3-dihydropyridazin-3-one represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in ongoing efforts to develop novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an important role in addressing some of today's most pressing medical challenges.